Cas no 1804471-77-9 (4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804471-77-9
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 4839785
• Update Time: 2025-07-19

4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6ClF6NO2/c1-18-6-4(3-10)2-5(8(11,12)13)17-7(6)19-9(14,15)16/h2H,3H2,1H3
• InChI Key： NNUDUJANTHXJAG-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=NC(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Multifunctional Compound with Promising Therapeutic Potential

4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trif, fluoromethyl)pyridine is a highly specialized organic compound characterized by its unique combination of functional groups, including chloromethyl, methoxy, trifluoromethoxy, and trifluoromethyl substituents. This molecular architecture, which incorporates multiple fluorinated moieties and electrophilic functionalities, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and materials science. The compound's structural complexity and chemical stability make it a valuable candidate for the development of novel therapeutics targeting a range of biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in modulating drug-receptor interactions. Studies published in Journal of Medicinal Chemistry (2023) and ACS Chemical Biology (2024) have demonstrated that trifluoromethoxy and trifluoromethyl groups can significantly enhance the lipophilicity and metabolic stability of small molecules. This property is particularly relevant for compounds like 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, which may exhibit improved bioavailability and prolonged half-life in vivo. The presence of chloromethyl functionality further introduces electrophilic reactivity, enabling potential applications in cross-coupling reactions and the synthesis of complex heterocyclic scaffolds.

Structural analysis of 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine reveals a six-membered aromatic ring with strategic substitution patterns. The methoxy group at the 3-position contributes to hydrogen bonding capabilities, while the trifluoromethoxy substituent at the 2-position introduces electron-withdrawing effects that influence the compound's electronic properties. The trifluoromethyl group at the 6-position enhances steric bulk and may modulate intermolecular interactions. These structural features are critical for understanding the compound's potential biological activity and its role in drug design.

Emerging research in the field of fluorinated pyridine derivatives has focused on their applications in neuropharmacology and anti-inflammatory therapies. A 2024 study in Pharmaceutical Research explored the use of trifluoromethoxy-containing pyridines as inhibitors of inflammatory cytokine signaling pathways. The study suggested that compounds like 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine could potentially modulate the NF-κB pathway, offering therapeutic potential for autoimmune disorders and neurodegenerative diseases. This aligns with broader trends in drug discovery that prioritize the development of molecules with multi-target profiles.

The synthesis of 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been the subject of several recent studies, including work published in Organic Letters (2023). These studies have demonstrated that the compound can be efficiently prepared through a multistep process involving electrophilic substitution and nucleophilic aromatic substitution reactions. The use of fluorinated reagents in these syntheses underscores the growing importance of fluorine-containing intermediates in modern organic synthesis. This synthetic approach provides a scalable route for the production of this compound, which is essential for its evaluation in preclinical studies.

Recent computational studies have used molecular docking and molecular dynamics simulations to predict the interactions of 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine with various biological targets. These simulations, published in Computational and Structural Chemistry (2024), suggest that the compound may bind to key proteins involved in metabolic disorders and cancer progression. The trifluoromethoxy and trifluoromethyl groups appear to play a critical role in stabilizing the protein-ligand complex, which could enhance the compound's therapeutic efficacy. These findings highlight the importance of structural optimization in drug development.

As the field of medicinal chemistry continues to evolve, compounds like 4-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represent a promising avenue for the development of novel therapeutics. Their unique combination of functional groups and structural features positions them as valuable candidates for the treatment of complex diseases. Ongoing research into their biological activity and synthetic accessibility will be crucial for translating these compounds into clinical applications.